Cas no 1804645-20-2 (4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804645-20-2
• MF: C₈H₇F₃INO₃
• MW: 349.045765161514
• CID: 4835518
• Update Time: 2025-06-30

4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7F3INO3/c1-15-5-2-13-4(3-14)7(6(5)12)16-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： DNVHFTWYYKEWIV-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CO)C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6

Additional information on 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol

Introduction to 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804645-20-2)

4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol, identified by its CAS number 1804645-20-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including an iodine atom, methoxy groups, and a trifluoromethoxy group, makes this molecule a versatile intermediate in organic synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural features of 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol contribute to its unique reactivity and potential applications. The iodine substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the methoxy and trifluoromethoxy groups introduce both electronic and steric effects that can influence the compound's interaction with biological targets. These properties make it a valuable building block for medicinal chemists seeking to develop molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The incorporation of trifluoromethoxy groups into drug candidates has been shown to enhance their pharmacokinetic profiles, making them more suitable for therapeutic applications. For instance, studies have demonstrated that trifluoromethylated pyridines exhibit potent activity against various biological targets, including kinases and enzymes involved in cancer pathways. The compound 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is no exception and has been explored in several preclinical studies as a precursor for novel pharmacophores.

One of the most compelling aspects of 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is its potential utility in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. However, due to their flat and hydrophobic nature, PPIs have proven to be challenging targets for drug discovery. The structural complexity of 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol allows medicinal chemists to design molecules that can selectively disrupt these interactions by mimicking key binding residues or by modulating the conformational dynamics of the PPI interface.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that modifications to the pyridine core, such as the introduction of fluorinated substituents, can significantly improve binding affinity to PPIs. For example, virtual screening campaigns have identified several derivatives of 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol that exhibit high potency against specific PPIs implicated in cancer progression. These findings highlight the importance of this compound as a scaffold for developing next-generation PPI inhibitors.

The agrochemical industry has also recognized the potential of 4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol as a key intermediate in the synthesis of novel pesticides and herbicides. Fluorinated pyridines are known to possess enhanced bioactivity against pests and weeds due to their improved stability and mode of action. By leveraging the reactivity of this compound, researchers have developed new generations of agrochemicals that offer greater efficacy while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that prioritize safety and efficiency.

In conclusion,4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804645-20-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features enable it to serve as a versatile intermediate in organic synthesis, while its functional groups provide opportunities for further derivatization into biologically active molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,4-Iodo-5-methoxy-3-(trifluoromethoxy)pyridine-2-methanol is poised to play an increasingly important role in drug discovery and crop protection strategies.